Diquat Dibromide Monohydrate

• CAS No.: 85-00-7
• Product Name: Diquat Dibromide Monohydrate
• Molecular Formula: C12H14Br2N2O
• Molecular Weight: 362.06 g/mol
• IUPAC Name: 7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,10,12-hexaene;dibromide;hydrate
• Standard InChI: InChI=1S/C12H12N2.2BrH.H2O/c1-3-7-13-9-10-14-8-4-2-6-12(14)11(13)5-1;;;/h1-8H,9-10H2;2*1H;1H2/q+2;;;/p-2
• Standard InChIKey: KLJOSQAQZMLLMB-UHFFFAOYSA-L
• SMILES: C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31.O.[Br-].[Br-]
• Canonical SMILES: C1C[N+]2=CC=CC=C2C3=CC=CC=[N+]31.O.[Br-].[Br-]
• Density: 1.22 to 1.27 at 68 °F (USCG, 1999); 1.22-1.27
• Melting Point: less than 608 °F (decomposes) (NTP, 1992); <608°F (decomposes)
• Physical Description: Diquat is a yellow crystalline solid dissolved in a liquid carrier. It is a water emulsifiable liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It can cause illness by inhalation, skin absorption and/or ingestion. It is used as a herbicide.; Yellow crystalline solid dissolved in a liquid carrier.
• Description: Diquat is a yellow crystalline solid dissolved in a liquid carrier. It is a water emulsifiable liquid. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. Since it is a liquid it can easily penetrate the soil and contaminate groundwater and nearby streams. It can cause illness by inhalation, skin absorption and/or ingestion. It is used as a herbicide.; A contact herbicide used also to produce desiccation and defoliation. (From Merck Index, 11th ed)
• Solubility: greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
• Synonyms: 6,7-Dihydrodipyrido[1,2-a:2’,1’-c]pyrazinediium Dibromide Monohydrate; _x000B_1,1’-Ethylene-2,2’-dipyridylium Dibromide Monohydrate; FB/2; Reglone
• Vapor Pressure: less than 0.000010 mm Hg at 68 °F (NTP, 1992); <0.000010 mmHg
• PubChem Compound: 115268
• Last Modified: Nov 11 2021